Cas no 1860615-07-1 (2-(Piperidin-2-yl)-1-(pyrimidin-4-yl)ethan-1-one)

• Product Name: 2-(Piperidin-2-yl)-1-(pyrimidin-4-yl)ethan-1-one
• CAS No: 1860615-07-1
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5746659
• PubChem ID: 131021645
• Update Time: 2025-06-08

2-(Piperidin-2-yl)-1-(pyrimidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1860615-07-1
• 2-(Piperidin-2-yl)-1-(pyrimidin-4-yl)ethan-1-one
• EN300-1127271
• 2-Piperidin-2-yl-1-pyrimidin-4-ylethanone
• Ethanone, 2-(2-piperidinyl)-1-(4-pyrimidinyl)-

• Inchi： 1S/C11H15N3O/c15-11(10-4-6-12-8-14-10)7-9-3-1-2-5-13-9/h4,6,8-9,13H,1-3,5,7H2
• InChI Key： FSNPQKQPIOGAHF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CN=1)CC1CCCCN1

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• Boiling Point: 359.4±12.0 °C(Predicted)
• pka: 9.31±0.10(Predicted)

Additional information on 2-(Piperidin-2-yl)-1-(pyrimidin-4-yl)ethan-1-one

Introduction to 2-(Piperidin-2-yl)-1-(pyrimidin-4-yl)ethan-1-one (CAS No. 1860615-07-1)

2-(Piperidin-2-yl)-1-(pyrimidin-4-yl)ethan-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that combines a piperidine ring with a pyrimidine moiety. This molecular architecture has garnered considerable attention due to its potential in the development of novel therapeutic agents. The compound, identified by its Chemical Abstracts Service (CAS) number 1860615-07-1, represents a promising scaffold for further exploration in medicinal chemistry.

The structural composition of 2-(Piperidin-2-yl)-1-(pyrimidin-4-yl)ethan-1-one consists of an ethanone backbone linked to both piperidine and pyrimidine rings. This dual connectivity allows for diverse interactions with biological targets, making it a versatile candidate for drug discovery. The piperidine ring, known for its ability to enhance solubility and metabolic stability, while the pyrimidine moiety, which is frequently found in nucleoside analogs and kinase inhibitors, contributes to the compound's pharmacological potential.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The presence of both piperidine and pyrimidine in 2-(Piperidin-2-yl)-1-(pyrimidin-4-yl)ethan-1-one aligns it well with this trend. Studies have demonstrated that such dual-based compounds can exhibit enhanced binding affinity and selectivity towards specific enzyme targets, thereby reducing off-target effects. This has opened up new avenues for the development of more effective anticancer therapies.

Moreover, the compound's ability to modulate protein-protein interactions has been explored in various preclinical studies. The piperidine ring can serve as a hinge region, facilitating optimal positioning relative to the target protein, while the pyrimidine moiety can engage in hydrogen bonding or hydrophobic interactions. This dual interaction mode is particularly valuable in designing molecules that can effectively disrupt pathological signaling pathways.

Recent advancements in computational chemistry have further accelerated the discovery process for 2-(Piperidin-2-yl)-1-(pyrimidin-4-yl)ethan-1-one and its derivatives. Molecular docking simulations have been employed to predict binding modes and affinities with high accuracy. These simulations have revealed that modifications to the piperidine or pyrimidine rings can significantly alter the compound's pharmacokinetic properties, offering a rational basis for structure optimization.

One notable area of interest is the development of 2-(Piperidin-2-yl)-1-(pyrimidin-4-yl)ethan-1-one analogs as antiviral agents. The structural features of this compound make it a suitable candidate for inhibiting viral proteases and polymerases. Preliminary studies have shown promising results in vitro, suggesting its potential as a lead compound for further development against RNA viruses such as influenza and coronaviruses.

The synthesis of 2-(Piperidin-2-yl)-1-(pyrimidin-4-yl)ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques not only enhance efficiency but also minimize unwanted byproducts, ensuring the purity of the final product.

The pharmacological profile of 2-(Piperidin-2-yll)-1-(pyrimidin-l'-4-yI)ethan-l-one is still under extensive investigation. However, early pharmacokinetic studies indicate that it exhibits good oral bioavailability and moderate metabolic stability. These properties are crucial for evaluating its suitability as an oral therapeutic agent. Further studies are warranted to assess its toxicity profile and long-term safety.

In conclusion, 2(Piperldln 21 yI)-l(pY rimldln -\yI ethan-l one (CAS No 18606i5 -0T -T)) represents a fascinating compound with significant pharmaceutical potential Its unique structural features make it an attractive scaffold for drug discovery particularly in oncology antiviral therapy and enzyme inhibition Future research should focus on optimizing its chemical structure enhancing its pharmacological properties and translating these findings into clinical applications